6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
Overview
Description
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol, also known as 6-ABO, is a synthetic compound with a wide range of applications in scientific research. It is a derivative of benzo[c][1,2]oxaborole, a family of compounds that are known for their unique properties and versatility. 6-ABO has been studied extensively in recent years due to its potential applications in various fields, including biochemistry, pharmacology, and medicine.
Scientific Research Applications
Antimicrobial Applications
A study by Šlechta et al. (2023) explored the synthesis and antimicrobial evaluation of new compounds, including 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol derivatives. These compounds showed promising results against mycobacteria, particularly multidrug-resistant strains, demonstrating their potential as antimycobacterial agents. The study highlighted the importance of these compounds in antimycobacterial research, especially considering their selective activity against mycobacteria without impacting other bacteria or fungi (Šlechta et al., 2023).
Applications in Treating African Trypanosomiasis
Nare et al. (2010) discovered novel boron-containing molecules, including this compound derivatives, as potent compounds against Trypanosoma brucei. These compounds demonstrated effectiveness in curing early and late-stage African trypanosomiasis in mouse models. Notably, they crossed the blood-brain barrier, suggesting their potential in treating central nervous system involvement in the disease (Nare et al., 2010).
Antifungal Applications
A study by Xu et al. (2007) investigated the antifungal activity of novel compounds derived from this compound. They found that some derivatives exhibited significant inhibitory effects on various fungi, indicating their potential as antifungal agents (Xu et al., 2007).
Antitumor Applications
Kock et al. (2005) synthesized and evaluated 11-substituted 6-aminobenzo[c]phenanthridine derivatives, including this compound, for antitumor activity. They observed considerable cytotoxicity against tumor cells, particularly in leukemia, breast cancer, and prostate cancer. This study highlighted the potential of these compounds as new class of antitumor agents (Kock et al., 2005).
Mechanism of Action
Target of Action
Benzoxaboroles, a class of compounds to which this compound belongs, have been found to interact with various biological targets, including enzymes and receptors .
Mode of Action
Benzoxaboroles are known to exert their effects by forming covalent adducts with their targets, thereby inhibiting their function . This interaction often results in the disruption of essential biological processes, leading to the desired therapeutic effects .
Biochemical Pathways
Benzoxaboroles have been shown to interfere with various biochemical pathways depending on their specific targets .
Result of Action
Benzoxaboroles are known to exert a range of effects at the molecular and cellular levels, often resulting in the inhibition of pathogenic organisms or the modulation of disease-related processes .
Biochemical Analysis
Biochemical Properties
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol has been found to interact with various enzymes and proteins. For instance, it has been used as a component in the formation of hydrogels, demonstrating excellent adhesion properties and self-healing properties
Cellular Effects
The effects of this compound on cells are diverse and depend on the specific cellular context. In one study, it was found to reduce blood loss in a model of incompressible bleeding, suggesting an impact on cell adhesion and clotting processes .
Molecular Mechanism
The molecular mechanism of action of this compound is complex and multifaceted. It is known to interact with various biomolecules, potentially influencing enzyme activity and gene expression . The precise molecular targets and mechanisms remain to be fully elucidated.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, it has been used in the formation of hydrogels, where it demonstrated excellent adhesion and self-healing properties over time .
Properties
IUPAC Name |
1-hydroxy-3H-2,1-benzoxaborol-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BNO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,10H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USCKQKQTFCBECF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(C2=C(CO1)C=CC(=C2)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20396179 | |
Record name | 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117098-94-9 | |
Record name | 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Amino-2-(hydroxymethyl)phenylboronic Acid Cyclic Monoester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol exhibit antimicrobial activity?
A1: Research suggests that this compound serves as a scaffold for developing novel antimycobacterial agents. Specifically, N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamide derivatives, synthesized using this compound, have demonstrated promising inhibitory effects against Mycobacterium tuberculosis, including multidrug-resistant strains []. Molecular docking studies suggest that these derivatives target the mycobacterial leucyl-tRNA synthetase, an enzyme crucial for protein synthesis [].
Q2: How does the structure of N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides influence their activity against Mycobacterium tuberculosis?
A2: The structure-activity relationship studies indicate that modifications to the (hetero)aryl-2-carboxamide moiety of the N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamide derivatives significantly influence their antimycobacterial activity and selectivity []. These findings highlight the importance of specific structural features in targeting the mycobacterial leucyl-tRNA synthetase and minimizing interactions with the human enzyme.
Q3: Besides its antimicrobial potential, are there other applications for this compound?
A3: Yes, this compound has shown promise in developing multifunctional hydrogels for wound healing applications []. When conjugated with hyaluronic acid, it contributes to the hydrogel's reactive oxygen species and glucose dual-responsive properties, enabling controlled degradation and release of therapeutic agents in response to the diabetic wound microenvironment [].
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